molecular formula C11H14Cl2O B8460374 2,4-Dichloro-beta-(1-methylethyl)benzeneethanol

2,4-Dichloro-beta-(1-methylethyl)benzeneethanol

Cat. No.: B8460374
M. Wt: 233.13 g/mol
InChI Key: NHPHLJLENIKNCP-UHFFFAOYSA-N
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Description

2,4-Dichloro-beta-(1-methylethyl)benzeneethanol is a useful research compound. Its molecular formula is C11H14Cl2O and its molecular weight is 233.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14Cl2O

Molecular Weight

233.13 g/mol

IUPAC Name

2-(2,4-dichlorophenyl)-3-methylbutan-1-ol

InChI

InChI=1S/C11H14Cl2O/c1-7(2)10(6-14)9-4-3-8(12)5-11(9)13/h3-5,7,10,14H,6H2,1-2H3

InChI Key

NHPHLJLENIKNCP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(CO)C1=C(C=C(C=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 140 parts of 1,1'-oxybisethane are added 3 parts of lithium aluminium hydride. Then there is added dropwise a solution of 24.5 parts of methyl 2,4-dichloro-α-(1-methylethyl)benzeneacetate in 35 parts of 1,1'-oxybisethane while cooling in a water-bath. Upon completion, stirring is continued overnight at room temperature. There are added dropwise successively 3 parts of a sodium hydroxide solution 50% and 1 part of water, and the whole is stirred for one hour at room temperature. The mixture is filtered over hyflo and the filter-cake is washed with 2,2'-oxybispropane. The filtrate is evaporated, yielding 20.5 parts (93.5%) of 2,4-dichloro-β-(1-methylethyl)benzeneethanol as a residue.
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